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OCTAFLUOROPENTANOATE

cat. No.: B1333793

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of ETHYL 5H-
OCTAFLUOROPENTANOATE, a fluorinated ester of significant interest in research and
development. This document details the molecular and physicochemical properties of the
compound, outlines a standard experimental protocol for its synthesis via Fischer esterification,
and discusses its potential applications, particularly in the realm of advanced materials science.
The information is curated to support professionals in chemistry and drug development in
understanding and utilizing this compound.

Compound Identification and Properties

ETHYL 5H-OCTAFLUOROPENTANOATE is a highly fluorinated organic compound. The
presence of eight fluorine atoms significantly influences its chemical and physical properties,
rendering it a subject of interest for various specialized applications.

Table 1: Physicochemical Data of ETHYL 5H-OCTAFLUOROPENTANOATE
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Property Value
Molecular Formula C7H6F802
Molecular Weight 274.11 g/mol
CAS Number 2795-50-8

Ethyl 2,2,3,3,4,4,5,5-octafluoropentanoate, Ethyl

Synonyms 5H-perfluoropentanoate
Boiling Point 141.2 °C at 760 mmHg
Density 1.458 g/cm3

Refractive Index 1.32

Experimental Protocol: Synthesis via Fischer
Esterification

The synthesis of ETHYL 5H-OCTAFLUOROPENTANOATE is typically achieved through the
Fischer esterification of 2,2,3,3,4,4,5,5-octafluoropentanoic acid with ethanol in the presence of
an acid catalyst. This method is a cornerstone of ester synthesis and can be adapted for the
preparation of this specific fluorinated ester.

Materials:

2,2,3,3,4,4,5,5-octafluoropentanoic acid

e Anhydrous ethanol (absolute)

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate

e Dichloromethane

e Round-bottom flask
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Reflux condenser
Heating mantle
Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 2,2,3,3,4,4,5,5-octafluoropentanoic
acid in an excess of anhydrous ethanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the stirred
solution.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.
Maintain the reflux for several hours to drive the reaction to completion. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

Workup: After cooling to room temperature, transfer the reaction mixture to a separatory
funnel.

Neutralization: Carefully add a saturated solution of sodium bicarbonate to neutralize the
acidic catalyst. Carbon dioxide evolution will be observed.

Extraction: Extract the aqueous layer with dichloromethane. Combine the organic layers.

Drying and Filtration: Dry the combined organic extracts over anhydrous magnesium sulfate,
and then filter to remove the drying agent.

Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator to yield the
crude ETHYL 5H-OCTAFLUOROPENTANOATE.

Purification: The crude product can be further purified by distillation under reduced pressure
to obtain the final, high-purity product.
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Potential Applications

The unique properties imparted by the high degree of fluorination make ETHYL 5H-
OCTAFLUOROPENTANOATE a valuable compound in several areas of materials science.[1]
[2] While specific applications for this exact molecule are still under exploration, its
characteristics suggest its utility in the following areas:

o Polymer Chemistry: It can be used as a monomer or an additive in the synthesis of
fluorinated polymers.[2] These polymers are known for their exceptional thermal stability,
chemical resistance, and low surface energy, making them suitable for high-performance
coatings, seals, and membranes.[2]

o Surface Modification: The hydrophobic and oleophobic nature of fluorinated compounds
allows for their use in creating water- and oil-repellent surfaces.

o Specialty Fluids: Its properties may make it suitable as a specialty solvent or a component in
heat transfer fluids or lubricants for demanding industrial environments.

Logical Workflow for Synthesis

The synthesis of ETHYL 5H-OCTAFLUOROPENTANOATE follows a logical progression from
starting materials to the final purified product. This workflow is a standard procedure in organic

synthesis.
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Caption: Synthesis workflow for ETHYL 5H-OCTAFLUOROPENTANOATE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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